Cas no 1250363-99-5 (1-(3-Chloro-4-fluorophenyl)ethanesulfonamide)

• Product Name: 1-(3-Chloro-4-fluorophenyl)ethanesulfonamide
• CAS No: 1250363-99-5
• MF: C₈H₉ClFNO₂S
• MW: 237.678963422775
• CID: 5281039
• Update Time: 2025-06-09

1-(3-Chloro-4-fluorophenyl)ethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)ethane-1-sulfonamide
• 1-(3-Chloro-4-fluorophenyl)ethanesulfonamide

• Inchi： 1S/C8H9ClFNO2S/c1-5(14(11,12)13)6-2-3-8(10)7(9)4-6/h2-5H,1H3,(H2,11,12,13)
• InChI Key： WTSOKRFNVIJJTO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5

Additional information on 1-(3-Chloro-4-fluorophenyl)ethanesulfonamide

Introduction to 1-(3-Chloro-4-fluorophenyl)ethanesulfonamide (CAS No. 1250363-99-5)

1-(3-Chloro-4-fluorophenyl)ethanesulfonamide (CAS No. 1250363-99-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 1-(3-Chloro-4-fluorophenyl)ethanesulfonamide.

Chemical Structure and Properties

1-(3-Chloro-4-fluorophenyl)ethanesulfonamide is a sulfonamide derivative with the molecular formula C₉H₉ClFNO₂. The compound features a chloro and fluoro-substituted phenyl ring attached to an ethanesulfonamide moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the chloro and fluoro substituents enhance the lipophilicity of the compound, which can influence its bioavailability and cellular uptake. Additionally, the sulfonamide group is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to specific protein targets.

The molecular weight of 1-(3-Chloro-4-fluorophenyl)ethanesulfonamide is approximately 227.62 g/mol. It is typically a white crystalline solid with a melting point ranging from 145°C to 147°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility properties are crucial for its use in various experimental and pharmaceutical applications.

Synthesis Methods

The synthesis of 1-(3-Chloro-4-fluorophenyl)ethanesulfonamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chloro-4-fluorobenzene with ethanesulfonyl chloride in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via nucleophilic aromatic substitution (SNAr), followed by hydrolysis to form the desired sulfonamide product.

An alternative synthetic route involves the reaction of 3-chloro-4-fluorobenzene with ethanesulfinic acid or its sodium salt in an acidic medium. This method can be more cost-effective and environmentally friendly, as it avoids the use of toxic reagents like sulfonyl chlorides. Recent advancements in green chemistry have also led to the development of more sustainable synthesis methods, such as microwave-assisted synthesis and catalytic processes using metal complexes.

Biological Activities

1-(3-Chloro-4-fluorophenyl)ethanesulfonamide has been extensively studied for its biological activities, particularly in the context of medicinal chemistry and drug discovery. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For example, research has shown that this compound can inhibit the activity of carbonic anhydrase enzymes, which are implicated in conditions such as glaucoma and epilepsy.

In addition to its enzymatic inhibition properties, 1-(3-Chloro-4-fluorophenyl)ethanesulfonamide has also demonstrated anti-inflammatory effects. Studies have indicated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Furthermore, recent research has explored the potential anticancer properties of 1-(3-Chloro-4-fluorophenyl)ethanesulfonamide. Preclinical studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

Potential Applications

The diverse biological activities of 1-(3-Chloro-4-fluorophenyl)ethanesulfonamide make it a promising candidate for several therapeutic applications. In the field of ophthalmology, its carbonic anhydrase inhibitory activity suggests potential use in treating glaucoma by reducing intraocular pressure. Clinical trials are currently underway to evaluate its efficacy and safety profile in this context.

In neurology, the compound's ability to inhibit carbonic anhydrase enzymes may also have implications for treating epilepsy and other neurological disorders characterized by abnormal neuronal activity. Preclinical studies have shown promising results in animal models, but further research is needed to confirm these findings in human subjects.

Inflammation is a key driver of many chronic diseases, and the anti-inflammatory properties of 1-(3-Chloro-4-fluorophenyl)ethanesulfonamide make it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Clinical trials are currently being designed to evaluate its efficacy in these settings.

The anticancer potential of 1-(3-Chloro-4-fluorophenyl)ethanesulfonamide has also attracted significant interest from researchers and pharmaceutical companies. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells through multiple mechanisms, making it a promising candidate for further development as an anticancer agent.

Conclusion

1-(3-Chloro-4-fluorophenyl)ethanesulfonamide (CAS No. 1250363-99-5) is a versatile compound with a range of biological activities that make it a valuable candidate for various therapeutic applications. Its unique chemical structure imparts specific properties that enhance its bioavailability and binding affinity to target proteins. The compound's ability to inhibit carbonic anhydrase enzymes, reduce inflammation, and induce apoptosis in cancer cells highlights its potential utility in treating glaucoma, epilepsy, inflammatory diseases, and cancer.

Ongoing research continues to uncover new insights into the mechanisms underlying these biological activities and explore additional therapeutic applications for this promising compound. As our understanding deepens, it is likely that 1-(3-Chloro-4-fluorophenyl)ethanesulfonamide will play an increasingly important role in advancing medical treatments across multiple fields.